Cas no 600699-44-3 (1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone)
600699-44-3 structure
Product Name:1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone
CAS No:600699-44-3
MF:C9H12N2O
MW:164.204381942749
CID:1114702
PubChem ID:16039844
Update Time:2025-04-20
1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone
- 1-cyclopropyl-2-methyl-5-acetylimidazole
- Ethanone, 1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)- (9CI)
- DB-312086
- 600699-44-3
- 5-acetyl-1-cyclopropyl-2-methylimidazole
- RPFRSUWDBSVYSI-UHFFFAOYSA-N
- 1-(1-Cyclopropyl-2-methyl-1H-imidazol-5-yl)ethanone
- SCHEMBL1713315
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- Inchi: 1S/C9H12N2O/c1-6(12)9-5-10-7(2)11(9)8-3-4-8/h5,8H,3-4H2,1-2H3
- InChI Key: RPFRSUWDBSVYSI-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CN=C(C)N1C1CC1
Computed Properties
- Exact Mass: 164.094963011g/mol
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 34.9Ų
1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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